Cas no 41774-01-0 (6-(3-Aminophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole dihydrochloride)

• Product name: 6-(3-Aminophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole dihydrochloride
• CAS No: 41774-01-0
• MF: C₁₁H₁₅Cl₂N₃S
• MW: 292.227898836136
• CID: 2636091

6-(3-Aminophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline,dihydrochloride
• 6-(3-Aminophenyl)-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole dihydrochloride
• Benzenamine, 3-(2,3,5,6-tetrahydroimidazo(2,1-b)thiazol-6-yl)-, dihydrochloride, (+-)-
• (+-)-3-(2,3,5,6-Tetrahydroimidazo(2,1-b)thiazol-6-yl)benzenamine dihydrochloride
• PDBKUDBMLFZJCL-UHFFFAOYSA-N
• 6-(m-Aminophenyl)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazole Dihydrochloride
• 3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)aniline--hydrogen chloride (1/2)
• 6-(m-Aminophenyl)

• Inchi： 1S/C11H13N3S.2ClH/c12-9-3-1-2-8(6-9)10-7-14-4-5-15-11(14)13-10;;/h1-3,6,10H,4-5,7,12H2;2*1H
• InChI Key： PDBKUDBMLFZJCL-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCN2C1=NC(C1C=CC=C(C=1)N)C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 66.9